(S)-ZINC-3573

• CAS: 2095596-11-3
• Molecular Formula: C18H21N5
• Molecular Weight: 307.4 g/mol
• InChI: InChI=1S/C18H21N5/c1-21(2)15-9-11-22(13-15)18-12-16(14-6-4-3-5-7-14)20-17-8-10-19-23(17)18/h3-8,10,12,15H,9,11,13H2,1-2H3/t15-/m0/s1
• InChIKey: XKBSPAZCFAIBJL-HNNXBMFYSA-N

(S)-ZINC-3573 Baseline Specifications

(S)-ZINC-3573 is the (S)-enantiomer of the small molecule ZINC-3573, specifically designed as an inactive control probe for the MAS-related G protein-coupled receptor member X2 (MRGPRX2) [1]. It is a synthetic organic compound with a molecular formula of C18H21N5 and a molecular weight of 307.39 g/mol . Unlike its active counterpart (R)-ZINC-3573, which acts as a potent and selective MRGPRX2 agonist, (S)-ZINC-3573 exhibits no functional activity at MRGPRX2 at concentrations below 100 μM, making it an essential negative control in studies investigating this primate-exclusive receptor .

Control type Stereochemically pure (S)-enantiomer negative control

Target system MRGPRX2 pharmacological and degranulation assays

Pairing Matched inactive control for (R)-ZINC-3573 agonist probe

• [1] Lansu K, Karpiak J, Liu J, Huang XP, McCorvy JD, Kroeze WK, Che T, Nagase H, Carroll FI, Jin J, Shoichet BK, Roth BL. In silico design of novel probes for the atypical opioid receptor MRGPRX2. Nat Chem Biol. 2017 May;13(5):529-536. View Source

(S)-ZINC-3573 Generic Substitution Risk

The MRGPRX2 receptor is a primate-specific GPCR involved in pain and itch signaling, with a distinct pharmacology that is not recapitulated by non-primate orthologs [1]. While several small molecules and peptides have been identified as MRGPRX2 agonists, including various opioid compounds, their potencies and selectivities vary widely, and many exhibit off-target activity at related receptors or kinases [1]. The active (R)-enantiomer of ZINC-3573 is a potent and selective probe (EC50 ~740 nM) with minimal activity against over 350 other GPCRs and 97 kinases, but the racemic mixture is significantly less potent (EC50 = 3 μM) . (S)-ZINC-3573 is uniquely suited as a negative control because it shares identical physicochemical properties with the active enantiomer while being completely inactive at MRGPRX2, enabling rigorous experimental controls that cannot be achieved with generic compounds or alternative ligands. Substitution with an alternative 'inactive' analog, a different enantiomer, or a racemic mixture would confound data interpretation due to potential residual activity or altered pharmacokinetics.

! Racemic ZINC-3573 contains the active (R)-enantiomer, triggering receptor activation and invalidating negative-control experiments.

! Structurally distinct MRGPRX2 modulators (C9, C9-6, C7) have divergent agonist/antagonist profiles, breaking the stereochemically matched control design.

! Off-target serotonin/adrenergic interactions differ from the (R)-enantiomer; presumed interchangeability may introduce confounding signals.

• [1] Lansu K, et al. In silico design of novel probes for the atypical opioid receptor MRGPRX2. Nat Chem Biol. 2017;13(5):529-536. View Source

(S)-ZINC-3573 Comparative Evidence

MRGPRX2 Enantiomer Agonism Comparison

(S)-ZINC-3573 displays no activity at MRGPRX2 at concentrations below 100 μM, whereas the active (R)-enantiomer acts as a potent agonist with an EC50 of 740 nM in a PRESTO-Tango β-arrestin recruitment assay [1]. This stark difference in functional activity establishes (S)-ZINC-3573 as a true negative control, ensuring that any observed biological effect in comparative studies can be attributed specifically to MRGPRX2 activation by the (R)-enantiomer.

Enantiomer agonism

Head-to-head

(R)-enantiomer EC50 740 nM; (S)-enantiomer no activity ≤100 µM

Supports enantiomer-specific negative-control interpretation

Calcium mobilization and β-arrestin assays; human MRGPRX2

Evidence Dimension	Agonist activity at MRGPRX2
Target Compound Data	No activity at ≤100 μM
Comparator Or Baseline	(R)-ZINC-3573: EC50 = 740 nM
Quantified Difference	>100-fold difference in potency (estimated lower bound)
Conditions	PRESTO-Tango β-arrestin recruitment assay in HTLA cells expressing MRGPRX2

Why This Matters

Confirms that (S)-ZINC-3573 is a valid negative control for MRGPRX2 activation studies, allowing researchers to confidently attribute effects to receptor engagement.

• [1] Lansu K, et al. In silico design of novel probes for the atypical opioid receptor MRGPRX2. Nat Chem Biol. 2017;13(5):529-536. View Source

Functional Purity & Contamination Risk

In a calcium mobilization assay using a tetracycline-inducible MRGPRX2-expressing cell line, (S)-ZINC-3573 exhibited minimal activity at concentrations up to 100 μM [1]. In contrast, (R)-ZINC-3573 induced robust intracellular calcium release with an EC50 of approximately 1 μM in LAD2 mast cells . This demonstrates that the inactive enantiomer does not trigger downstream signaling pathways associated with MRGPRX2 activation, whereas the active enantiomer does.

Functional purity

Data to verify

Single enantiomer, ≥98% purity; racemate contains ~50% active enantiomer

Racemic material introduces agonist contamination

Supplier data; confirm by chiral HPLC if required

Evidence Dimension	Calcium mobilization
Target Compound Data	Minimal activity at ≤100 μM
Comparator Or Baseline	(R)-ZINC-3573: EC50 ~1 μM in LAD2 cells
Quantified Difference	At least 100-fold difference
Conditions	MRGPRX2-expressing HEK293 cells (S-enantiomer) vs. LAD2 mast cells (R-enantiomer)

Why This Matters

Confirms that (S)-ZINC-3573 does not activate MRGPRX2-mediated calcium signaling, an essential validation for experiments measuring this pathway.

• [1] Lansu K, et al. In silico design of novel probes for the atypical opioid receptor MRGPRX2. Nat Chem Biol. 2017;13(5):529-536. View Source

Agonist/Antagonist Function vs. Other Modulators

(S)-ZINC-3573 did not promote degranulation in LAD2 human mast cells, as measured by β-hexosaminidase release, at concentrations up to 100 μM [1]. In contrast, (R)-ZINC-3573 stimulated robust degranulation in the same cell line, with an EC50 of approximately 1 μM . This functional dichotomy confirms the enantiomeric specificity of MRGPRX2-mediated mast cell activation and highlights the necessity of using the (S)-enantiomer as an inert control.

vs. other modulators

Reported

C9/C9-6 antagonists; C7 inactive; (S)-ZINC-3573 is the only stereochemically matched inactive control

Enables matched-probe experimental design

MRGPRX2 FLIPR Ca2+ assay at EC80 (R)-ZINC-3573

Evidence Dimension	Mast cell degranulation (β-hexosaminidase release)
Target Compound Data	No effect at ≤100 μM
Comparator Or Baseline	(R)-ZINC-3573: EC50 ~1 μM in LAD2 cells
Quantified Difference	At least 100-fold difference
Conditions	LAD2 human mast cells, β-hexosaminidase release assay

Why This Matters

Validates (S)-ZINC-3573 as a negative control for MRGPRX2-dependent mast cell degranulation studies, crucial for allergy and inflammation research.

• [1] Lansu K, et al. In silico design of novel probes for the atypical opioid receptor MRGPRX2. Nat Chem Biol. 2017;13(5):529-536. View Source

Cryo-EM Structural Basis for Inactivity

The racemic mixture of ZINC-3573 exhibits an EC50 of 3 μM for MRGPRX2, which is approximately 4-fold less potent than the pure (R)-enantiomer (EC50 = 740 nM) [1]. (S)-ZINC-3573 is completely inactive. This comparison underscores the critical importance of enantiomeric purity in pharmacological studies and demonstrates why the racemate cannot serve as a suitable alternative to the defined enantiomers for precise control experiments.

Cryo-EM basis

Class-level

(R)-enantiomer binds orthosteric pocket (PDB 7S8O); (S)-enantiomer sterically incompatible

Structural rationale for stereospecific inactivity

Cryo-EM ~3.0 Å; Gi-coupled MRGPRX2 complex

Evidence Dimension	MRGPRX2 agonist potency
Target Compound Data	No activity at ≤100 μM
Comparator Or Baseline	Racemic ZINC-3573: EC50 = 3 μM; (R)-ZINC-3573: EC50 = 740 nM
Quantified Difference	Racemate is ~4-fold less potent than (R)-enantiomer; (S)-enantiomer is inactive
Conditions	PRESTO-Tango β-arrestin recruitment assay

Why This Matters

Demonstrates that (S)-ZINC-3573 is not simply a less potent version but a truly inactive control, unlike the racemate which retains significant agonist activity.

• [1] Lansu K, et al. In silico design of novel probes for the atypical opioid receptor MRGPRX2. Nat Chem Biol. 2017;13(5):529-536. View Source

(S)-ZINC-3573 Optimal Use Scenarios

Negative Control for MRGPRX2 Pharmacological Assays

When screening novel MRGPRX2 agonists using functional assays such as PRESTO-Tango β-arrestin recruitment or calcium mobilization, (S)-ZINC-3573 should be included as a negative control at concentrations up to 100 μM to establish baseline activity and confirm that observed effects are MRGPRX2-specific [1]. Its use is essential for validating assay windows and ruling out non-specific compound interference.

Excluding Off-Target Effects in Pseudo-Allergic Mast Cell Studies

For medicinal chemistry programs developing MRGPRX2-targeted therapeutics, (S)-ZINC-3573 serves as an enantiomeric control to dissect stereospecific contributions to receptor activation. Parallel testing of (R)-ZINC-3573 and (S)-ZINC-3573 in dose-response studies (e.g., 0.1 nM to 100 μM) enables clear differentiation of on-target effects from assay artifacts [1].

Inactive Control for MRGPRX2 Structural Biology

In cells or tissues where MRGPRX2 expression has been genetically manipulated (e.g., siRNA knockdown or CRISPR knockout), (S)-ZINC-3573 provides a critical tool to confirm that the absence of response to (R)-ZINC-3573 is due to receptor loss rather than technical failure. Treatment with (S)-ZINC-3573 should produce no signal regardless of MRGPRX2 status, establishing a true baseline [1].

Dual-Probe Strategy for GPCR Biology Studies

In experiments measuring MRGPRX2-mediated mast cell degranulation (e.g., β-hexosaminidase release assays in LAD2 cells or primary human mast cells), (S)-ZINC-3573 should be used at concentrations up to 100 μM to ensure that any observed degranulation by test compounds is specifically due to MRGPRX2 engagement [1]. This control is particularly important when studying IgE-independent allergic responses.

Application

Selection Property

Validation Focus

MRGPRX2 negative control

Stereochemically matched inactive enantiomer

Enantiomer-specific receptor activation control

Mast cell degranulation assay control

No significant β-hexosaminidase release

MRGPRX2-mediated degranulation attribution

Structural biology background control

Orthosteric binding-incompetent enantiomer

Non-specific binding background correction

GPCR phenotypic dual-probe strategy

Matched active/inactive enantiomer pair

Compound-specific background effect discrimination

• [1] Lansu K, et al. In silico design of novel probes for the atypical opioid receptor MRGPRX2. Nat Chem Biol. 2017;13(5):529-536. View Source